N-{4-[3-(azepan-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[3-(azepan-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c23-15-7-5-13(11-19-15)17(25)21-18-20-14(12-26-18)6-8-16(24)22-9-3-1-2-4-10-22/h5,7,11-12H,1-4,6,8-10H2,(H,19,23)(H,20,21,25)
• InChI Key: NJXQETLABRVCMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CCC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1040643-16-0

Description

N-{4-[3-(azepan-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-6-oxo-1,6-dihydropyridine-3-carboxamide is an intricate organic compound. This structure includes a thiazole ring and a pyridine moiety, connected through various functional groups. This complex configuration suggests diverse reactivity and potential utility in various scientific applications.

Preparation Methods

Industrial Production Methods

In industrial settings, the synthesis is scaled up with careful optimization of reaction conditions. Catalysts and advanced reaction techniques such as continuous flow chemistry may be employed to increase yield and purity. Solvent selection, temperature control, and purification processes are crucial in ensuring the efficiency and scalability of the production.

Chemical Reactions Analysis

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as sodium borohydride, and various halides for substitution reactions. These reactions are typically conducted under controlled temperatures and pH to ensure selectivity and yield.

Major Products

The major products formed from these reactions vary. Oxidation might lead to the formation of sulfoxides or sulfones, while reduction can reduce carbonyl groups to alcohols. Substitution reactions could introduce different alkyl or aryl groups onto the thiazole ring, further modifying the compound's properties.

Scientific Research Applications

Mechanism of Action

The compound exerts its effects through interactions with various molecular targets. The azepane and thiazole groups are known for their ability to interact with biological macromolecules, potentially inhibiting or modifying enzymatic activity. Its mechanism involves binding to active sites or altering the conformation of target proteins, thereby influencing their function and the associated biological pathways.

Comparison with Similar Compounds